2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide

• Molecular Formula: C18H18Cl2N2O2
• Molecular Weight: 365.2 g/mol
• IUPAC Name: 2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide
• InChI: InChI=1S/C18H18Cl2N2O2/c1-2-3-7-17(23)21-13-5-4-6-14(11-13)22-18(24)15-10-12(19)8-9-16(15)20/h4-6,8-11H,2-3,7H2,1H3,(H,21,23)(H,22,24)
• InChI Key: BPIFPJKKYZOYDX-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=CC=CC(=C1)NC(=O)C2=C(C=CC(=C2)Cl)Cl
• Canonical SMILES: CCCCC(=O)NC1=CC(=CC=C1)NC(=O)C2=C(C=CC(=C2)Cl)Cl

Description

2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide, also known as DPBA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPBA is a derivative of benzamide and has been synthesized through various methods.

Mechanism of Action

2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide exerts its therapeutic effects through various mechanisms. It has been found to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. 2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide also inhibits the activity of histone deacetylases, enzymes that regulate gene expression and have been implicated in various diseases, including cancer and neurodegenerative disorders. Furthermore, 2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide has been shown to inhibit the activity of protein tyrosine phosphatases, which play a role in cell signaling and have been implicated in cancer and other diseases.
Biochemical and Physiological Effects
2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. 2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. In addition, 2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide has been found to reduce inflammation and oxidative stress, which are involved in various diseases, including cancer, neurodegenerative disorders, and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One advantage of 2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide is its potential as a therapeutic agent for various diseases. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties, and has been investigated for its potential use in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Another advantage of 2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide is its ability to inhibit the activity of histone deacetylases, which have been implicated in various diseases, including cancer and neurodegenerative disorders.
One limitation of 2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide is its potential toxicity. Studies have shown that 2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide can induce liver toxicity and renal toxicity in animal models. Another limitation of 2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide is its poor solubility in water, which can limit its bioavailability and efficacy.

Future Directions

There are many potential future directions for research on 2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide. One direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, neurodegenerative disorders, and viral infections. Another direction is to develop more efficient synthesis methods for 2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide, and to improve its solubility and bioavailability. Furthermore, future research could focus on identifying the optimal dosage and administration route for 2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide, and on developing strategies to minimize its potential toxicity.

Synthesis Methods

2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide can be synthesized through various methods, including the reaction of 2,5-dichlorobenzoyl chloride with N-(3-aminophenyl)pentanamide in the presence of a base. Another method involves the reaction of 2,5-dichlorobenzoic acid with N-(3-aminophenyl)pentanamide in the presence of a coupling reagent. The purity and yield of 2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide can be improved by recrystallization and column chromatography.

Scientific Research Applications

2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties. 2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide has also been investigated for its potential use in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. In addition, 2,5-dichloro-N-[3-(pentanoylamino)phenyl]benzamide has been shown to have anti-viral activity against certain viruses, including herpes simplex virus.